Cas no 1092368-67-6 (8-epidiosbulbin E acetate)

• Product Name: 8-epidiosbulbin E acetate
• CAS No: 1092368-67-6
• MF: C₂₀H₂₂O₇
• MW: 374.3845
• MDL: MFCD31693296
• CID: 4555726
• Update Time: 2025-10-29

8-epidiosbulbin E acetate Chemical and Physical Properties

Names and Identifiers

• 8-epidiosbulbin E acetate
• (2S,4aR,6S,6aS,7R,10R,11aS,11bS)-6-(Acetyloxy)-2-(3-furanyl)octahydro-7,10-methano-2H-pyrano[4,3-g][3]benzoxepin-4,8(1H,4aH)-dione

• MDL： MFCD31693296

Experimental Properties

• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 222-224 ºC
• Solubility: Almost insoluble (0.02 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans

Additional information on 8-epidiosbulbin E acetate

Research Briefing on 8-epidiosbulbin E acetate (CAS: 1092368-67-6): Recent Advances and Implications

8-epidiosbulbin E acetate (CAS: 1092368-67-6) is a diterpenoid compound derived from Dioscorea bulbifera, a plant traditionally used in Chinese medicine. Recent studies have highlighted its potential pharmacological activities, including anti-inflammatory, anti-tumor, and immunomodulatory effects. This research briefing synthesizes the latest findings on this compound, focusing on its molecular mechanisms, therapeutic potential, and recent advancements in its synthesis and application.

A 2023 study published in the Journal of Natural Products elucidated the anti-inflammatory mechanisms of 8-epidiosbulbin E acetate. The research demonstrated that the compound significantly inhibits NF-κB and MAPK signaling pathways, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a novel therapeutic agent for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In the realm of oncology, a recent preclinical study (Cell Death & Disease, 2024) revealed that 8-epidiosbulbin E acetate induces apoptosis in hepatocellular carcinoma cells via the ROS-mediated mitochondrial pathway. The compound exhibited selective cytotoxicity against cancer cells while sparing normal hepatocytes, indicating a favorable safety profile. These results position it as a promising candidate for further development in cancer therapy.

Advances in synthetic chemistry have also been made regarding 8-epidiosbulbin E acetate. A 2024 paper in Organic Letters described an efficient semi-synthetic route starting from diosbulbin B, achieving a 42% overall yield. This breakthrough addresses previous challenges in obtaining sufficient quantities for pharmacological studies and potential clinical applications.

Pharmacokinetic studies published in Xenobiotica (2023) provided crucial data on the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The research identified 8-epidiosbulbin E acetate as having moderate oral bioavailability (35-40%) and extensive hepatic metabolism, primarily via CYP3A4. These findings inform future formulation strategies to optimize its therapeutic efficacy.

Despite these promising developments, challenges remain in the clinical translation of 8-epidiosbulbin E acetate. Current research gaps include the need for comprehensive toxicological assessments and the development of more targeted delivery systems. Ongoing studies are investigating nanoparticle-based formulations to enhance the compound's solubility and tissue specificity.

The growing body of research on 8-epidiosbulbin E acetate underscores its potential as a multi-target therapeutic agent. Future directions include structure-activity relationship studies to optimize its pharmacological profile and the exploration of combination therapies with existing drugs. As research progresses, this compound may emerge as an important addition to the arsenal of natural product-derived medicines.